1-(pyrazin-2-yl)piperidin-3-amine dihydrochloride
Overview
Description
1-(Pyrazin-2-yl)piperidin-3-amine dihydrochloride is a white to off-white powder that belongs to the class of pyrazinyl piperidine compounds.
Preparation Methods
The synthesis of 1-(pyrazin-2-yl)piperidin-3-amine dihydrochloride involves several steps. One common method includes the cyclization of 1,2-diamine derivatives with sulfonium salts . The ring formation reaction between (S, S)-N, N’-bisnosyl diamine and diphenylvinylsulfonium triflate in the presence of DBU leads to protected piperazines, which are then deprotected to yield the desired compound . Industrial production methods often involve bulk custom synthesis and procurement .
Chemical Reactions Analysis
1-(Pyrazin-2-yl)piperidin-3-amine dihydrochloride undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.
Reduction: Reduction reactions can be performed using common reducing agents.
Substitution: It can undergo substitution reactions with various reagents to form substituted derivatives.
Common reagents and conditions used in these reactions include sulfonium salts, DBU, and PhSH . Major products formed from these reactions include protected piperazines and piperazinopyrrolidinones .
Scientific Research Applications
1-(Pyrazin-2-yl)piperidin-3-amine dihydrochloride is used in the preparation of heterocyclic compounds for selective PI3Kδ inhibition, IL-2 production inhibition, and B-cell proliferation inhibition.
Mechanism of Action
The mechanism of action of 1-(pyrazin-2-yl)piperidin-3-amine dihydrochloride involves its interaction with specific molecular targets and pathways. It acts as an inhibitor of PI3Kδ, IL-2 production, and B-cell proliferation. The compound exerts its effects by binding to these targets and modulating their activity, leading to the desired biological outcomes.
Comparison with Similar Compounds
1-(Pyrazin-2-yl)piperidin-3-amine dihydrochloride can be compared with other similar compounds, such as:
- 1-(pyridin-2-yl)piperidin-3-amine dihydrochloride
- (S)-1-(pyrazin-2-yl)piperidin-3-amine dihydrochloride
These compounds share structural similarities but differ in their specific molecular targets and applications. The uniqueness of this compound lies in its selective inhibition of PI3Kδ, IL-2 production, and B-cell proliferation.
Properties
CAS No. |
1332529-43-7 |
|---|---|
Molecular Formula |
C9H16Cl2N4 |
Molecular Weight |
251.2 |
Purity |
95 |
Origin of Product |
United States |
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